Cas no 62409-22-7 (2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)-)
62409-22-7 structure
Product Name:2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)-
CAS No:62409-22-7
MF:C19H27NO4
MW:333.421985864639
CID:445733
PubChem ID:71386673
Update Time:2025-04-19
2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)-
- decyl 3-(4-nitrophenyl)prop-2-enoate
- DTXSID50808836
- 62409-22-7
-
- Inchi: 1S/C19H27NO4/c1-2-3-4-5-6-7-8-9-16-24-19(21)15-12-17-10-13-18(14-11-17)20(22)23/h10-15H,2-9,16H2,1H3
- InChI Key: ODYDNXKUPVBCBL-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 333.19411
- Monoisotopic Mass: 333.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 12
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 6.5
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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